(1S,2S,5R,6S,7S)-6,8,8-Trimethyl-3-azatricyclo[5.1.1.02,5]nonan-4-one

• IUPAC Name: (1S,2S,5R,6S,7S)-6,8,8-trimethyl-3-azatricyclo[5.1.1.02,5]nonan-4-one
• InChI: InChI=1S/C11H17NO/c1-5-6-4-7(11(6,2)3)9-8(5)10(13)12-9/h5-9H,4H2,1-3H3,(H,12,13)/t5-,6-,7+,8+,9-/m0/s1
• InChI Key: DYJCUNKVHDGMKK-ABXGFROZSA-N
• Canonical SMILES: CC1C2CC(C2(C)C)C3C1C(=O)N3
• Isomeric SMILES: C[C@H]1[C@@H]2C[C@@H](C2(C)C)[C@H]3[C@@H]1C(=O)N3
• Molecular Formula: C11H17NO
• DSSTOX Substance ID: DTXSID80653598
• Molecular Weight: 179.26 g/mol
• CAS No.: 1000304-40-4

Description

(1S,2S,5R,6S,7S)-6,8,8-Trimethyl-3-azatricyclo[5.1.1.02,5]nonan-4-one is a useful research compound. Its molecular formula is C11H17NO and its molecular weight is 179.26. The purity is usually 95%.
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Scientific Research Applications

• Synthesis Techniques and Structural Analysis : Research has been conducted on the synthesis and crystal structure of similar compounds, demonstrating the development of novel methods and the analysis of their molecular structure through techniques like X-ray crystallography, mass spectrometry, and NMR spectroscopy (Williams et al., 2017).

• Application in Organic Chemistry : These compounds are often used in organic chemistry for exploring new synthetic pathways and understanding molecular interactions. Studies have focused on the synthesis of various functionally substituted heteroanalogs, highlighting their potential as biologically active substances (Baeva et al., 2014).

• Development of Chiral Molecules : Investigations into the enzymatic hydrolysis of related compounds have been conducted, contributing to the field of stereochemistry and the development of optically active molecules (Naemura et al., 1989).

• Potential in Pharmaceutical Research : While explicitly excluding drug use and dosage, it's noteworthy that derivatives of these compounds have been synthesized and analyzed for their potential in pharmaceutical applications. This includes studies on compounds with possible hypotensive and antiarrhythmic activities (Mariani et al., 1982).

• Investigating Transition-State Mimics : Some research has focused on understanding the structure and reactivity of twisted amides, which are significant for mimicking transition states in enzyme-catalyzed processes (Komarov et al., 2015).